Cas no 40617-60-5 (1,2:5,6-Di-O-isopropylidene-D-chiro-inositol)

• Product Name: 1,2:5,6-Di-O-isopropylidene-D-chiro-inositol
• CAS No: 40617-60-5
• MF: C₁₂H₂₀O₆
• MW: 260.283604621887
• CID: 327061
• PubChem ID: 11414280
• Update Time: 2025-10-29

1,2:5,6-Di-O-isopropylidene-D-chiro-inositol Chemical and Physical Properties

Names and Identifiers

• D-chiro-Inositol,1,2:5,6-bis-O-(1-methylethylidene)-
• (±)-1,2:5,6-di-O-isopropylidene-myo-inositol
• D-CHLOROINOSITOL DIACETONIDE
• W-202900
• (3aR,4S,5S,5aR,8aR,8bR)-2,2,7,7-tetramethylhexahydrobenzo[1,2-d:3,4-d']bis([1,3]dioxole)-4,5-diol
• (1R,2R,6R,7S,8S,9R)-4,4,11,11-tetramethyl-3,5,10,12-tetraoxatricyclo[7.3.0.02,6]dodecane-7,8-diol
• 40617-60-5
• 1,2:5,6-Bis-O-(1-methylethylidene)-D-chiro-inositol
• SCHEMBL7993074
• 1,2:5,6-Di-O-isopropylidene-D-chiro-inositol

• Inchi： 1S/C12H20O6/c1-11(2)15-7-5(13)6(14)8-10(9(7)17-11)18-12(3,4)16-8/h5-10,13-14H,1-4H3/t5-,6-,7+,8+,9+,10+/m0/s1
• InChI Key： ZQZGHZYIHMUHSI-HQBQHRAMSA-N
• SMILES： O1C(C)(C)O[C@@H]2[C@H]([C@@H]([C@@H]3[C@H]([C@H]12)OC(C)(C)O3)O)O

Computed Properties

• Exact Mass: 260.12600
• Monoisotopic Mass: 260.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4A^2
• XLogP3: -0.6

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: 153-156 °C(lit.)
• Boiling Point: 395.0±42.0 °C at 760 mmHg
• Flash Point: 192.7±27.9 °C
• Refractive Index: 1.495
• PSA: 77.38000
• LogP: -0.23800
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

1,2:5,6-Di-O-isopropylidene-D-chiro-inositol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)